Cas no 852440-09-6 (N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide)

• Product Name: N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide
• CAS No: 852440-09-6
• MF: C₂₃H₂₃N₅O₂
• MW: 401.461024522781
• CID: 6496899
• Update Time: 2025-05-20

N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide
• N-(4-butylphenyl)-2-(4-oxo-1-phenyl-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)acetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-(4-butylphenyl)-1,4-dihydro-4-oxo-1-phenyl-

• Inchi： 1S/C23H23N5O2/c1-2-3-7-17-10-12-18(13-11-17)26-21(29)15-27-16-24-22-20(23(27)30)14-25-28(22)19-8-5-4-6-9-19/h4-6,8-14,16H,2-3,7,15H2,1H3,(H,26,29)
• InChI Key： DSKWPZZXLJGSNX-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2=CC=C(CCCC)C=C2)=O)C(=O)C2C=NN(C3=CC=CC=C3)C=2N=1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• pka: 13.45±0.70(Predicted)

Additional information on N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}acetamide

Comprehensive Guide to N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide (CAS No. 852440-09-6)

N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide (CAS 852440-09-6) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the class of pyrazolo[3,4-d]pyrimidine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its unique structural features and potential applications in drug discovery and development.

The molecular structure of N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide combines a pyrazolopyrimidine core with a butylphenyl acetamide side chain. This combination creates a versatile scaffold that can interact with various biological targets. The compound's CAS number 852440-09-6 serves as its unique identifier in chemical databases, making it easily traceable for researchers worldwide.

Recent studies have shown growing interest in pyrazolo[3,4-d]pyrimidine derivatives due to their potential as kinase inhibitors. Many researchers are investigating whether N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide could serve as a lead compound for developing new therapeutic agents. The pharmaceutical industry particularly values such compounds for their ability to modulate cellular signaling pathways.

The synthesis of CAS 852440-09-6 typically involves multi-step organic reactions, starting from commercially available precursors. Chemists often employ palladium-catalyzed coupling reactions and cyclization strategies to construct the pyrazolo[3,4-d]pyrimidine core. The final product requires careful purification and characterization using techniques like HPLC, NMR, and mass spectrometry to ensure high purity for research applications.

In biochemical applications, N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide has shown promise in preliminary screening assays. Its molecular weight of 400.46 g/mol and calculated logP value suggest favorable pharmacokinetic properties for further drug development. Researchers are particularly interested in its potential to cross the blood-brain barrier, opening possibilities for neurological applications.

The global market for specialized pyrazolo[3,4-d]pyrimidine derivatives has been growing steadily, with CAS 852440-09-6 attracting attention from both academic and industrial researchers. Pharmaceutical companies are actively screening such compounds for their potential in treating various conditions, driving demand for high-quality research samples. The compound's unique structure makes it valuable for structure-activity relationship studies in medicinal chemistry.

Storage and handling of N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. Researchers working with this material should consult the relevant safety data sheets and implement appropriate personal protective equipment during handling.

Analytical characterization of 852440-09-6 typically involves advanced spectroscopic techniques. The compound's purity is crucial for research applications, with most suppliers providing certificates of analysis detailing HPLC purity, water content, and residual solvents. These quality control measures ensure reliable results in biological testing and other research applications.

Future research directions for N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide may include structural optimization studies to enhance its biological activity and selectivity. The compound's scaffold offers multiple sites for chemical modification, allowing medicinal chemists to explore various derivatives with potentially improved pharmacological profiles.

For researchers sourcing CAS 852440-09-6, it's important to verify the supplier's credentials and quality control processes. Reputable chemical suppliers should provide comprehensive technical data, including spectroscopic data and purity certificates. The growing interest in this compound has led to increased availability from specialty chemical providers catering to the pharmaceutical research community.

The intellectual property landscape surrounding pyrazolo[3,4-d]pyrimidine derivatives continues to evolve, with numerous patents covering various applications. Researchers working with N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide should conduct thorough patent searches to ensure freedom to operate for their intended applications.

In conclusion, N-(4-butylphenyl)-2-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}acetamide (CAS 852440-09-6) represents an important research chemical with significant potential in drug discovery. Its unique structural features and biological activity profile make it a valuable tool for medicinal chemistry research and a promising candidate for further pharmaceutical development.